Cas no 2089327-34-2 (5-Iodoisoquinolin-3-amine)
5-Iodoisoquinolin-3-amine structure
Product Name:5-Iodoisoquinolin-3-amine
CAS No:2089327-34-2
MF:C9H7IN2
MW:270.069753885269
CID:6628524
PubChem ID:121231769
Update Time:2024-01-08
5-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinamine, 5-iodo-
- 2089327-34-2
- 5-Iodoisoquinolin-3-amine
-
- Inchi: 1S/C9H7IN2/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H,(H2,11,12)
- InChI Key: ZNGSZLCGDXLGSM-UHFFFAOYSA-N
- SMILES: C1C2=C(C(I)=CC=C2)C=C(N)N=1
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.913±0.06 g/cm3(Predicted)
- Boiling Point: 409.8±25.0 °C(Predicted)
- pka: 4.17±0.43(Predicted)
5-Iodoisoquinolin-3-amine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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